Cas no 861077-16-9 (5-hydroxy-4,4-dimethylpent-2-enal)

• Product Name: 5-hydroxy-4,4-dimethylpent-2-enal
• CAS No: 861077-16-9
• Molecular Formula: C₇H₁₂O₂
• Molecular Weight: 128.168982505798
• CID: 6445721
• PubChem ID: 12175051

5-hydroxy-4,4-dimethylpent-2-enal Properties

Names and Identifiers

• 5-hydroxy-4,4-dimethylpent-2-enal
• 861077-16-9
• EN300-1843240

• InChIKey： QZMHQGWADIRMBL-ONEGZZNKSA-N
• Inchi： 1S/C7H12O2/c1-7(2,6-9)4-3-5-8/h3-5,9H,6H2,1-2H3/b4-3+
• SMILES： OCC(/C=C/C=O)(C)C

Computed Properties

• Exact Mass: 128.083729621g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 128.083729621g/mol
• Heavy Atom Count: 9
• Complexity: 114
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols